Cas no 16634-91-6 (2-Methyl-5-nitrobenzaldehyde)

2-Methyl-5-nitrobenzaldehyde is a nitro-substituted aromatic aldehyde with the molecular formula C₈H₇NO₃. This compound is characterized by the presence of a formyl group (–CHO) and a nitro group (–NO₂) on a benzene ring, with an additional methyl substituent at the ortho position. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The nitro and aldehyde functional groups offer reactive sites for further derivatization, enabling applications in condensation, reduction, and cyclization reactions. Its well-defined structure and purity make it suitable for precise synthetic workflows. Proper handling is advised due to potential reactivity and sensitivity to light or moisture.
2-Methyl-5-nitrobenzaldehyde structure
2-Methyl-5-nitrobenzaldehyde structure
Product Name:2-Methyl-5-nitrobenzaldehyde
CAS No:16634-91-6
MF:C8H7NO3
MW:165.146082162857
MDL:MFCD03840506
CID:50483
PubChem ID:12654145
Update Time:2025-10-17

2-Methyl-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-nitrobenzaldehyde
    • 2-methyl-5-nitro-benzaldehyde
    • Benzaldehyde,2-methyl-5-nitro
    • o-Tolualdehyde,5-nitro- (7CI,8CI)
    • 2-METHYL-5-NITROBENZALDEHYDE, 95+%
    • BENZALDEHYDE, 2-METHYL-5-NITRO-
    • Benzaldehyde,2-methyl-5-nitro-
    • JLFWTLNLOSUFMU-UHFFFAOYSA-N
    • FCH848215
    • SBB087880
    • VZ24959
    • OR17959
    • CM12001
    • AS05608
    • RP22784
    • AB16456
    • ST2410137
    • AB0008662
    • AX8006211
    • MFCD03840506
    • AM20030113
    • 16634-91-6
    • AC-7704
    • M2957
    • SY109826
    • A810722
    • GS-4419
    • J-510006
    • EN300-321153
    • Z1198163365
    • AKOS006276155
    • DTXSID00505823
    • (E)-2-(1-Propenyl)cyclobutanone
    • CS-W019422
    • FT-0637389
    • SCHEMBL5593051
    • DB-001773
    • MDL： MFCD03840506
    • Inchi： 1S/C8H7NO3/c1-6-2-3-8(9(11)12)4-7(6)5-10/h2-5H,1H3
    • InChI Key： JLFWTLNLOSUFMU-UHFFFAOYSA-N
    • SMILES： O=CC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 165.04300
  • Monoisotopic Mass: 165.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 62.9

Experimental Properties

  • Density: 1.278
  • Melting Point: 53.0 to 57.0 deg-C
  • Boiling Point: 114°C/0.2mmHg(lit.)
  • Flash Point: 145.287 °C
  • Refractive Index: 1.602
  • PSA: 62.89000
  • LogP: 2.23890

2-Methyl-5-nitrobenzaldehyde Security Information

2-Methyl-5-nitrobenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2-Methyl-5-nitrobenzaldehyde Pricemore >>

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Alichem
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2-Methyl-5-nitrobenzaldehyde
 16634-91-6 97%
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Alichem
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M47050-100g
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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 16634-91-6 >98.0%(GC)
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2-Methyl-5-nitrobenzaldehyde Production Method

2-Methyl-5-nitrobenzaldehyde Related Literature

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